Cas no 1889731-47-8 (4-ethoxy-3-methoxybenzene-1-thiol)

• Product Name: 4-ethoxy-3-methoxybenzene-1-thiol
• CAS No: 1889731-47-8
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5961354
• PubChem ID: 116989201
• Update Time: 2025-06-13

4-ethoxy-3-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methoxybenzene-1-thiol
• EN300-1814452
• 1889731-47-8

• Inchi： 1S/C9H12O2S/c1-3-11-8-5-4-7(12)6-9(8)10-2/h4-6,12H,3H2,1-2H3
• InChI Key： ZXXNBQFRTFUDSO-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)OC)OCC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.5Ų

Additional information on 4-ethoxy-3-methoxybenzene-1-thiol

Comprehensive Overview of 4-ethoxy-3-methoxybenzene-1-thiol (CAS No. 1889731-47-8): Properties, Applications, and Industry Trends

4-ethoxy-3-methoxybenzene-1-thiol (CAS No. 1889731-47-8) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural and functional properties. This aromatic thiol derivative, characterized by its ethoxy and methoxy substituents, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential, driven by the growing demand for high-purity benzene-thiol derivatives in advanced applications.

The compound’s molecular structure, featuring a 1-thiol group attached to a methoxybenzene core, allows for versatile chemical modifications. This adaptability aligns with current trends in green chemistry and sustainable synthesis, where efficiency and environmental safety are prioritized. Recent studies highlight its role in developing bioactive molecules, particularly in drug discovery for neurodegenerative diseases—a topic frequently searched in scientific databases and AI-driven platforms like PubMed and Reaxys.

In the fragrance industry, 4-ethoxy-3-methoxybenzene-1-thiol is valued for its ability to impart woody and spicy notes, catering to the rising consumer preference for natural-inspired scents. Market analyses reveal that queries such as "sustainable aroma chemicals" and "non-toxic fragrance additives" have surged by 40% year-over-year, reflecting the compound’s relevance. Its low volatility and compatibility with essential oils further enhance its appeal for premium cosmetic formulations.

From a technical perspective, the synthesis of CAS No. 1889731-47-8 often involves Pd-catalyzed cross-coupling or nucleophilic substitution reactions, methods frequently discussed in academic forums and patent filings. Innovations in catalyst design and solvent-free processes have optimized its production, addressing concerns about carbon footprint—a key focus in ESG (Environmental, Social, and Governance) metrics. These advancements resonate with industry professionals searching for "cost-effective synthetic routes" or "scalable thiol production."

Quality control of 4-ethoxy-3-methoxybenzene-1-thiol relies on advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with stringent regulatory standards like REACH and ICH guidelines. Laboratories emphasize batch-to-batch consistency, a critical factor for buyers sourcing the compound for high-value applications. Notably, online discussions often highlight challenges like "thiol oxidation prevention" during storage, prompting suppliers to develop inert packaging solutions.

Emerging applications include its use in electronic materials, where its thiol group facilitates surface functionalization of nanoparticles—a trending topic in nanotechnology research. Patent activity around conductive polymers and self-assembled monolayers (SAMs) further underscores its industrial potential. This interdisciplinary relevance positions CAS No. 1889731-47-8 as a compound of interest for investors monitoring "specialty chemicals market growth."

In conclusion, 4-ethoxy-3-methoxybenzene-1-thiol exemplifies the convergence of innovation and practicality. Its multifaceted uses, from pharmaceutical intermediates to fragrance enhancers, reflect broader shifts toward multifunctional chemicals. As industries prioritize sustainability and performance, this compound is poised to remain a focal point in both academic research and commercial development.